2-amino-4-(4-bromophenyl)-6-(2-(dimethylamino)ethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-bromophenyl)-6-[2-(dimethylamino)ethyl]-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H21BrN4O2/c1-12-10-16-18(20(26)25(12)9-8-24(2)3)17(15(11-22)19(23)27-16)13-4-6-14(21)7-5-13/h4-7,10,17H,8-9,23H2,1-3H3
• InChI Key: TVWXBCZEEWUKTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)Br)C(=O)N1CCN(C)C
• Molecular Formula: C20H21BrN4O2
• Molecular Weight: 429.3 g/mol

Description

2-amino-4-(4-bromophenyl)-6-(2-(dimethylamino)ethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H21BrN4O2 and its molecular weight is 429.318. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

Pyrano[3,2-c]pyridine derivatives are synthesized through various chemical reactions, showcasing their structural complexity and versatility. For example, studies on the synthesis and structural analysis of similar compounds emphasize the role of X-ray crystallography in determining their crystal structure, providing a foundation for further modifications and applications in drug design and material science (J. Ganapathy et al., 2015).

Heterocyclic Chemistry

These compounds play a significant role in heterocyclic chemistry, serving as precursors or intermediates in the synthesis of diverse heterocyclic compounds. Research demonstrates their utility in generating new pyrazole, pyridine, and pyrimidine derivatives, highlighting their importance in developing pharmaceuticals and agrochemicals (A. Fadda et al., 2012).

Optical and Material Applications

The structural properties of pyrano[3,2-c]quinoline derivatives are investigated for their potential in optical and material applications. Studies on their thin films reveal insights into their polycrystalline nature, optical properties, and potential use in nanotechnology and photonic devices (H. Zeyada et al., 2016).

Biological and Pharmacological Activities

Research into pyridine and fused pyridine derivatives, including pyrano[3,2-c]pyridine analogs, shows a range of biological and pharmacological activities. These compounds are evaluated for antimicrobial, anticancer, and anti-inflammatory properties, making them valuable in the development of new therapeutic agents (E. M. Flefel et al., 2018).